Cas no 847239-17-2 (UVI 3003)

• Product Name: UVI 3003
• CAS No: 847239-17-2
• MF: C₂₈H₃₆O₄
• MW: 436.583048820496
• CID: 2089420
• PubChem ID: 44566108
• Update Time: 2024-10-26

UVI 3003 Chemical and Physical Properties

Names and Identifiers

• UVI 3003
• 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoicacid
• 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoic acid
• UVI3003
• (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoic acid
• compound 10e [PMID: 19408900]
• GTPL2816
• XIB23917
• D80576
• Q27089116
• (E)-3-[4-hydroxy-3-(1,1,4,4-tetramethyl-7-pentoxy-tetralin-6-yl)phenyl]prop-2-enoic acid
• (E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-
• 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoic acid (ACI)
• 3-(4-Hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)acrylic acid
• 1000070-58-5
• (E)-3-[4-hydroxy-3-(5,5,8,8-tetramethyl-3-pentoxy-6,7-dihydronaphthalen-2-yl)phenyl]prop-2-enoic acid
• 847239-17-2
• (E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)acrylic acid
• AKOS024457539
• EX-A2981
• CHEMBL521955
• AC-35615
• SCHEMBL19119381
• CS-0028638
• BS-17614
• UVI-3003
• HY-107500
• compound 10e (PMID: 19408900)
• NCGC00370868-01
• 1000070-65-4
• (2E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)prop-2-enoic acid

• MDL： MFCD18086862
• Inchi： 1S/C28H36O4/c1-6-7-8-15-32-25-18-23-22(27(2,3)13-14-28(23,4)5)17-21(25)20-16-19(9-11-24(20)29)10-12-26(30)31/h9-12,16-18,29H,6-8,13-15H2,1-5H3,(H,30,31)
• InChI Key： APJSHECCIRQQDV-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=C(C2C(OCCCCC)=CC3C(CCC(C=3C=2)(C)C)(C)C)C(O)=CC=1)O

Computed Properties

• Exact Mass: 436.26135963 g/mol
• Monoisotopic Mass: 436.26135963 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 66.8
• Molecular Weight: 436.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 563.9±50.0 °C at 760 mmHg
• Flash Point: 180.6±23.6 °C
• Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(229.05 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

UVI 3003 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month